Cas no 660403-91-8 (3,4-Piperidinediol,1-(2-hydroxyethyl)-,(3R,4R)-rel-(9CI))

• Product Name: 3,4-Piperidinediol,1-(2-hydroxyethyl)-,(3R,4R)-rel-(9CI)
• CAS No: 660403-91-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 963048
• Update Time: 2023-03-27

3,4-Piperidinediol,1-(2-hydroxyethyl)-,(3R,4R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,1-(2-hydroxyethyl)-,(3R,4R)-rel-(9CI)
• 3,4-Piperidinediol, 1-(2-hydroxyethyl)-, (3R,4R)-rel-

• Inchi： 1S/C7H15NO3/c9-4-3-8-2-1-6(10)7(11)5-8/h6-7,9-11H,1-5H2/t6-,7-/m1/s1
• InChI Key： YPSFEDAYBJVDHQ-RNFRBKRXSA-N
• SMILES： N1(CCO)CC[C@@H](O)[C@H](O)C1

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9A^2